Cas no 446848-52-8 (N-{4-Acetyl(methyl)aminophenyl}-2-chloroacetamide)

• Product Name: N-{4-Acetyl(methyl)aminophenyl}-2-chloroacetamide
• CAS No: 446848-52-8
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD01183007
• CID: 874064
• PubChem ID: 310167
• Update Time: 2025-04-19

N-{4-Acetyl(methyl)aminophenyl}-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-(N-methylacetamido)phenyl)acetamide
• N-[4-[acetyl(methyl)amino]phenyl]-2-chloroacetamide
• N-{4-[(chloroacetyl)amino]phenyl}-N-methylacetamide
• N-{4-[Acetyl(methyl)amino]phenyl}-2-chloroacetamide
• [(4-N-methylacetamidophenyl)aminocarbonylmethyl]chloride
• AC1L7GNA
• ALBB-002385
• CTK4I8398
• NSC213642
• SureCN7282277
• DTXSID70309698
• VS-06509
• BBL017807
• CHEMBRDG-BB 9070596
• 2-chloro-N-[4-(N-methylacetamido)phenyl]acetamide
• MFCD01183007
• Z147647990
• NSC-213642
• SCHEMBL7282277
• STK482929
• 446848-52-8
• N-(4-[Acetyl(methyl)amino]phenyl)-2-chloroacetamide
• AKOS002959712
• N-{4-Acetyl(methyl)aminophenyl}-2-chloroacetamide

• MDL： MFCD01183007
• Inchi： 1S/C11H13ClN2O2/c1-8(15)14(2)10-5-3-9(4-6-10)13-11(16)7-12/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： XLBFPNOXSSVIIR-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N(C(C)=O)C)=O

Computed Properties

• Exact Mass: 240.06700
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41000
• LogP: 1.91960

N-{4-Acetyl(methyl)aminophenyl}-2-chloroacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT